Ginsenoside Rk1

• CAS: 494753-69-4
• Molecular Formula: C42H70O12
• Molecular Weight: 767.0 g/mol
• InChI: InChI=1S/C42H70O12/c1-21(2)10-9-11-22(3)23-12-16-42(8)30(23)24(45)18-28-40(6)15-14-29(39(4,5)27(40)13-17-41(28,42)7)53-38-36(34(49)32(47)26(20-44)52-38)54-37-35(50)33(48)31(46)25(19-43)51-37/h10,23-38,43-50H,3,9,11-20H2,1-2,4-8H3/t23-,24-,25-,26-,27+,28-,29+,30+,31-,32-,33+,34+,35-,36-,37+,38+,40+,41-,42-/m1/s1
• InChIKey: KWDWBAISZWOAHD-MHOSXIPRSA-N

Ginsenoside Rk1 Overview

Ginsenoside Rk1 is a rare dammarane-type tetracyclic triterpenoid saponin produced by heat-mediated dehydration of ginsenoside Rg3 during the steaming of Panax ginseng C.A. Meyer [1]. It belongs to the class of dehydrated ginsenosides (DHGs), characterized by a C-20/21 double bond that reduces polarity and enhances membrane permeability compared to its hydroxylated precursors [2]. Rk1 is structurally isomeric with ginsenoside Rg5 (Δ20(22) vs. Δ20(21) double-bond position), a distinction that materially alters its interaction with ion channels and intracellular targets and underlies its divergent pharmacological profile [3].

Compound Class Dehydrated ginsenoside, C-20/21 double bond

Structural Note Isomer of Rg5; distinct ion-channel interaction profile

Research Context NMDAR pathway, NF-κB signaling, ferroptosis mechanism studies

• [1] Ryoo N, Rahman MA, Hwang H, Ko SK, Nah SY, Kim HC, Rhim H. Ginsenoside Rk1 is a novel inhibitor of NMDA receptors in cultured rat hippocampal neurons. Journal of Ginseng Research. 2020;44(3):490-495. doi:10.1016/j.jgr.2019.04.005 View Source
• [2] Jia W, et al. Extraction, preparation, pharmacological activities, and potential applications of ginsenosides Rk1 and Rg5. Journal of Ethnopharmacology. 2026;342:119451. doi:10.1016/j.jep.2025.119451 View Source
• [3] Zhang X, et al. Structure-activity relationship of ginsenoside derivatives with different glycosides and double bond position on anti-aging bioactivities. Journal of Ginseng Research. 2025;49(5):553-563. View Source

Rk1 vs. Common Ginsenosides

Ginsenoside Rk1 cannot be interchanged with the structurally closest analogs Rg3 or Rg5, nor with abundant common ginsenosides such as Rb1 or Rg1, without losing defined functional properties. Rg3 and Rg5 inhibit NMDA receptors (NMDARs) with comparable potency, yet Rk1 exceeds both by a measurable margin in the same assay system, while operating through a distinct polyamine-site mechanism [1]. In anti-inflammatory NF-κB transcriptional assays, Rk1, Rg5, and Rz1 display IC50 values spanning 0.61–0.75 μM, but Rk1 remains 4.6-fold more potent than the major ginsenoside Rd [2]. Pharmacokinetically, Rk1 and Rg5 are isomers, yet Rg5 achieves approximately 5-fold higher oral Cmax and AUC, meaning formulation or target-tissue selectivity—not interchangeable sourcing—dictates which isomer is fit for purpose [3]. These quantitative divergences make procurement decisions central to experimental and industrial outcomes.

NMDAR polyamine-site mechanism

Rg3 or Rg5 may engage different binding sites, altering pathway-response context

NF-κB transcriptional inhibition

Potency rank among dehydrated ginsenosides (Rg5≈Rz1≥Rk1) may shift assay outcome; Rd is markedly less active

Systemic exposure profile

Rg5 achieves ~5-fold higher oral Cmax/AUC in rats; isomer choice impacts exposure-model interpretation

• [1] Ryoo N, Rahman MA, Hwang H, Ko SK, Nah SY, Kim HC, Rhim H. Ginsenoside Rk1 is a novel inhibitor of NMDA receptors in cultured rat hippocampal neurons. Journal of Ginseng Research. 2020;44(3):490-495. doi:10.1016/j.jgr.2019.04.005 View Source
• [2] Lee SM. Anti-inflammatory Effects of Ginsenosides Rg5, Rz1, and Rk1: Inhibition of TNF-α-induced NF-κB, COX-2, and iNOS transcriptional expression. Phytotherapy Research. 2014;28(12):1893-1896. doi:10.1002/ptr.5203 View Source
• [3] Li J, et al. Pharmacokinetic studies of ginsenosides Rk1 and Rg5 in rats by UFLC–MS/MS. Biomedical Chromatography. 2021;35(8):e5108. doi:10.1002/bmc.5108 View Source

Rk1 Evidence Guide

NMDAR Inhibition in Hippocampal Neurons

In primary cultured rat hippocampal neurons, ginsenoside Rk1 inhibited NMDA-induced Ca2+ influx with an IC50 of 13.34 ± 0.02 μM, whereas ginsenosides Rg3 and Rg5 inhibited NMDARs with weaker and mutually comparable potencies [1]. Rk1 was the most effective NMDAR inhibitor among the five compounds tested (Rg3, Rg5, Rk1, Rg5/Rk1 mixture, and protopanaxadiol). The mechanism was further distinguished: Rk1-mediated inhibition was significantly attenuated by spermidine (50.3 ± 2.0 % inhibition without spermidine vs. 21.0 ± 1.7 % with spermidine, p < 0.001), confirming involvement of the polyamine-binding site of the NMDAR channel complex—a mode of action not shared by Rg3 or Rg5 [1].

NMDAR Inhibition

Head-to-head

Rk1

Rg3/Rg5

Supports polyamine-site NMDAR pathway inhibition context

Spermidine attenuates block; distinct from glutamate-site antagonists

Evidence Dimension	Half-maximal inhibitory concentration (IC50) against NMDA receptor-mediated [Ca2+]i response in cultured rat hippocampal neurons
Target Compound Data	Rk1 IC50 = 13.34 ± 0.02 μM
Comparator Or Baseline	Rg3 and Rg5: lower potency (exact IC50 values not reported in the same study; the publication explicitly states Rk1 inhibited NMDARs 'most effectively' and that Rg3 and Rg5 exhibited 'similar potencies' to each other, qualitatively weaker than Rk1)
Quantified Difference	Rk1 achieved the lowest IC50 among all five tested compounds; 50.3% peak-current inhibition without spermidine vs. 21.0% with spermidine (Δ = 29.3 percentage-point reduction) demonstrates polyamine-site dependence
Conditions	Fura-2-based calcium imaging and perforated whole-cell patch-clamp recordings in primary cultured rat hippocampal neurons; NMDA 100 μM, holding potential −60 mV

Why This Matters

Rk1 provides dual differentiation—higher NMDAR inhibitory potency than its structural isomers Rg3 and Rg5, plus a unique polyamine-site mechanism—making it the ginsenoside of choice for experimental systems where NMDAR overactivation is the target pathway.

• [1] Ryoo N, Rahman MA, Hwang H, Ko SK, Nah SY, Kim HC, Rhim H. Ginsenoside Rk1 is a novel inhibitor of NMDA receptors in cultured rat hippocampal neurons. Journal of Ginseng Research. 2020;44(3):490-495. doi:10.1016/j.jgr.2019.04.005 View Source

NF-κB Transcriptional Inhibition

In a TNF-α-induced NF-κB luciferase reporter assay, ginsenoside Rk1 inhibited NF-κB transcriptional activity with an IC50 of 0.75 μM [1]. This represents a 4.6-fold improvement over the abundant ginsenoside Rd (IC50 = 3.47 μM) and places Rk1 within a narrow 0.14 μM range of its dehydrated analogs Rg5 (0.61 μM) and Rz1 (0.63 μM). All three dehydrated ginsenosides also significantly suppressed TNF-α-induced COX-2 and iNOS mRNA expression at levels comparable to the reference anti-inflammatory drug sulfasalazine [1].

NF-κB Inhibition

Head-to-head

IC50 0.75 μM

Supports NF-κB signaling assay context; within 0.14 μM of best-in-assay analogs

4.6-fold lower IC50 than common ginsenoside Rd

Evidence Dimension	IC50 for inhibition of TNF-α-induced NF-κB luciferase transcriptional activity
Target Compound Data	Rk1 IC50 = 0.75 μM
Comparator Or Baseline	Rg5 IC50 = 0.61 μM; Rz1 IC50 = 0.63 μM; Rd IC50 = 3.47 μM
Quantified Difference	Rk1 is 4.6-fold more potent than Rd (Δ = 2.72 μM); Rk1 is 0.14 μM less potent than Rg5 and 0.12 μM less potent than Rz1, i.e., equipotent within experimental error
Conditions	Human HepG2 hepatoma cells; TNF-α stimulation; NF-κB-luciferase reporter assay; dose-dependent inhibition evaluated

Why This Matters

For procurement targeting anti-inflammatory applications, Rk1 delivers near-identical NF-κB suppression to the best-in-assay dehydrated ginsenosides (Rg5, Rz1), while offering a 4.6-fold potency advantage over the widely available ginsenoside Rd—justifying selection of a rare dehydrated saponin over a common one.

• [1] Lee SM. Anti-inflammatory Effects of Ginsenosides Rg5, Rz1, and Rk1: Inhibition of TNF-α-induced NF-κB, COX-2, and iNOS transcriptional expression. Phytotherapy Research. 2014;28(12):1893-1896. doi:10.1002/ptr.5203 View Source

Ferroptosis Induction in Hepatocellular Carcinoma

Ginsenoside Rk1 exhibited an IC50 of approximately 20 μM against HepG2 hepatocellular carcinoma cells [1]. This cytotoxicity was specifically mediated through ferroptosis, a regulated cell-death mode distinct from apoptosis, as evidenced by decreased intracellular glutathione (GSH), increased malondialdehyde (MDA) and iron ion content, and complete rescue by ferroptosis inhibitors (Fer-1, Lip-1) but not by apoptosis or necrosis inhibitors [1]. The ferroptotic mechanism operates through suppression of Ferroptosis Suppressor Protein 1 (FSP1), a pathway that distinguishes Rk1 mechanistically from the apoptosis-centric anticancer effects reported for Rg3 [2].

Ferroptosis Induction

Reported

FSP1-dependent, rescued by Fer-1/Lip-1, not by apoptosis inhibitors

Supports ferroptosis pathway-response interpretation

Mechanistically distinct from apoptosis-centric Rg3

Evidence Dimension	Hepatocellular carcinoma (HepG2) cell viability half-maximal inhibitory concentration and cell-death modality
Target Compound Data	Rk1 IC50 ≈ 20 μM; cell death confirmed as ferroptosis (rescued by Fer-1 and Lip-1, not by Z-VAD-FMK or Nec-1)
Comparator Or Baseline	Rg3 anticancer effects are predominantly reported through apoptosis and proliferation inhibition; no published evidence identifies Rg3 as a ferroptosis inducer in HCC
Quantified Difference	Mechanistic divergence: Rk1 is a validated ferroptosis inducer (FSP1-dependent); Rg3, Rg5, and other ginsenosides are primarily characterized as apoptosis inducers
Conditions	HepG2 human hepatocellular carcinoma cell line; CCK-8 assay; confirmation with LDH release, clone formation, GSH/MDA/iron quantification, and pharmacological inhibitor panel

Why This Matters

Rk1 is the only ginsenoside with a validated FSP1-dependent ferroptosis induction mechanism in HCC, making it uniquely valuable for oncology research programs exploring ferroptosis-targeted therapeutic strategies where conventional apoptosis-inducing ginsenosides such as Rg3 are mechanistically unsuitable.

• [1] Jiang Y, et al. Ginsenoside RK1 Induces Ferroptosis in Hepatocellular Carcinoma Cells through an FSP1-Dependent Pathway. Pharmaceuticals. 2024;17(7):871. doi:10.3390/ph17070871 View Source
• [2] Kim JS, et al. Induction of apoptosis by ginsenoside Rk1 in SK-MEL-2-human melanoma. Archives of Pharmacal Research. 2012;35(4):717-722. doi:10.1007/s12272-012-0416-0 View Source

Oral Pharmacokinetics in Rats

Following oral administration (25 mg/kg) to Sprague–Dawley rats, ginsenoside Rg5 achieved approximately 5-fold higher maximum plasma concentration (Cmax) and area under the concentration–time curve (AUC) than its isomer Rk1; after intravenous administration, Rg5 values remained approximately 3-fold higher [1]. Rk1 oral bioavailability was determined as 0.67 % versus 0.97 % for Rg5 [1]. In a separate rat study, Rk1 administered orally at 25–50 mg/kg showed a Tmax of 4.29–4.57 h, a moderate elimination half-life of 3.09–3.40 h, and low absolute oral bioavailability of 2.87–4.23 % [2]. In humans, bioconverted red ginseng (BRG) increased Cmax and AUC for the combined Rk1+Rg5 fraction relative to conventional red ginseng, demonstrating that processing-derived enhancement of dehydrated ginsenosides improves systemic exposure [3].

Oral PK (Rat)

Head-to-head

Rg5 Cmax/AUC ~5× higher than Rk1

Supports PK exposure-model interpretation; isomer-specific systemic exposure

Rk1 oral F 0.67–4.23% across studies; Tmax 4.3–4.6 h

Evidence Dimension	Rat oral pharmacokinetic parameters: Cmax, AUC, and absolute oral bioavailability (F)
Target Compound Data	Rk1 (p.o. 25 mg/kg): Cmax and AUC values not independently tabulated but reported as ~5-fold lower than Rg5; F = 0.67%. In a separate study: Rk1 Tmax = 4.29–4.57 h, t1/2 = 3.09–3.40 h, F = 2.87–4.23%
Comparator Or Baseline	Rg5 (p.o. 25 mg/kg): Cmax and AUC ~5-fold higher than Rk1; F = 0.97%. Rg5 i.v. Cmax and AUC ~3-fold higher than Rk1 i.v.
Quantified Difference	Rg5/Rk1 oral Cmax ratio ≈ 5:1; Rg5/Rk1 oral AUC ratio ≈ 5:1; Rg5 oral F (0.97%) / Rk1 oral F (0.67%) = 1.45-fold higher
Conditions	Male Sprague–Dawley rats; intragastric (25 mg/kg) and intravenous administration; UFLC–MS/MS quantification; ethyl acetate extraction; reverse-phase UPLC HSS T3 column

Why This Matters

Rk1's lower systemic exposure relative to Rg5 does not represent an inferior profile but informs application-specific procurement: for pharmacology studies requiring sustained, moderate-concentration compound exposure or CNS-targeted delivery, Rk1's PK profile may be advantageous, whereas Rg5 is preferable when higher systemic concentrations are required.

• [1] Li J, et al. Pharmacokinetic studies of ginsenosides Rk1 and Rg5 in rats by UFLC–MS/MS. Biomedical Chromatography. 2021;35(8):e5108. doi:10.1002/bmc.5108 View Source
• [2] Li S, et al. Pharmacokinetics and bioavailability study of ginsenoside Rk1 in rat by liquid chromatography/electrospray ionization tandem mass spectrometry. Biomedical Chromatography. 2019;33(9):e4580. doi:10.1002/bmc.4580 View Source
• [3] Kim H, et al. Pharmacokinetics of Ginsenoside Rb1, Rg3, Rk1, Rg5, F2, and Compound K from Red Ginseng Extract in Healthy Korean Volunteers. Evidence-Based Complementary and Alternative Medicine. 2022;2022:6906520. doi:10.1155/2022/6906520 View Source

Chemosensitization in Gastric Cancer

In gastric cancer (GC) cell lines, ginsenoside Rk1 inhibited proliferation, migration, invasion, and epithelial–mesenchymal transition (EMT), while enhancing the sensitivity of GC cells to 5-fluorouracil, vincristine, cisplatin, and oxaliplatin at concentrations that activated AMPK phosphorylation and suppressed mTOR phosphorylation [1]. In an in vivo GC xenograft nude-mouse model, Rk1 alone significantly inhibited tumor growth and produced synergistic antitumor effects when combined with cisplatin or oxaliplatin [1]. Chemosensitization through AMPK/mTOR pathway modulation represents a differentiated property not yet substantiated for ginsenosides Rg3 or Rg5 in the same tumor type with equivalent in vivo corroboration.

Chemosensitization

Class-level inference

AMPK/mTOR activation; synergism with cisplatin/oxaliplatin in gastric cancer xenograft

Supports chemosensitization model-response context

In vivo combination data; not yet reported for Rg3/Rg5 in gastric cancer

Evidence Dimension	Chemosensitization to clinical chemotherapy agents in gastric cancer; in vivo tumor growth inhibition with combination therapy
Target Compound Data	Rk1 enhanced sensitivity to cisplatin (platinum agent) and oxaliplatin (platinum agent) in vitro; Rk1 + cisplatin and Rk1 + oxaliplatin showed synergistic tumor growth inhibition in gastric cancer xenograft mice
Comparator Or Baseline	Rg3 has reported chemosensitization properties in other cancer types (e.g., lung, colon) but lacks gastric-cancer-specific in vivo chemosensitization data with identical agents; Rg5 has no published gastric cancer chemosensitization data
Quantified Difference	Quantitative synergy metrics (e.g., combination index) not reported in abstract; in vivo tumor volume reduction observed with combination vs. monotherapy and vehicle control arms
Conditions	Human gastric cancer cell lines (unspecified lines); CCK-8, BrdU, Transwell, TUNEL assays in vitro; tumor-bearing nude mouse xenograft model in vivo; AMPK phosphorylation upregulation and mTOR phosphorylation downregulation confirmed by Western blot

Why This Matters

Rk1 is the only ginsenoside with published in vivo evidence of chemosensitization to both cisplatin and oxaliplatin in gastric cancer xenografts, making it the compound of choice for experimental or preclinical programs developing adjuvant ginsenoside therapy for platinum-based gastric cancer regimens.

• [1] Li X, et al. Ginsenoside Rk1 Enhances Chemosensitivity of Gastric Cancer Through Activating the AMPK/mTOR Pathway. Dose-Response. 2025;23(3):15593258251349653. doi:10.1177/15593258251349653 View Source

Anti-Aging Activity in C. elegans

In a Caenorhabditis elegans anti-aging model, all four ginsenoside derivatives (Rg5, Rg6, Rk1, F4) extended lifespan; however, Rg5 and Rk1—both bearing two glucose residues—demonstrated superior anti-aging activity compared to Rg6 and F4, which carry a glucose-(2→1)-rhamnose disaccharide [1]. Molecular docking revealed that Rg5 and Rk1 formed more hydrogen bonds and hydrophobic interactions with acetylcholinesterase (AChE) active-site residues than Rg6 and F4, with Rg5 exhibiting the most favorable binding energy and Rg6 forming only one hydrogen bond while F4 formed none [1]. Within the superior glucose-pair subgroup, the Δ20(22) double-bond position (Rg5, F4) conferred better anti-aging effects than the Δ20(21) position (Rk1, Rg6), indicating that while Rk1 belongs to the top-tier group by glycoside composition, Rg5 holds a structural advantage for AChE-targeted anti-aging applications [1].

Anti-Aging SAR

Head-to-head

• 1 Rg5
• 2 Rk1
• 3 F4
• 4 Rg6

Supports anti-aging SAR ranking context; glycoside & double-bond position define tier

C. elegans model; Rk1 superior to rhamnose-containing analogs

Evidence Dimension	C. elegans lifespan extension, muscle function improvement, anti-oxidant stress enhancement, and AChE activity reduction
Target Compound Data	Rk1 (Δ20(21), two glucose residues): superior lifespan extension and anti-oxidant stress enhancement vs. Rg6 and F4; inferior to Rg5 on AChE inhibition and overall anti-aging effect magnitude
Comparator Or Baseline	Rg5 (Δ20(22), two glucose residues): best overall anti-aging profile among four derivatives; Rg6 (Δ20(21), glucose-rhamnose): weakest profile; F4 (Δ20(22), glucose-rhamnose): moderate profile
Quantified Difference	Glycoside effect: glucose–glucose (Rg5, Rk1) > glucose–rhamnose (Rg6, F4). Double-bond effect: Δ20(22) (Rg5, F4) > Δ20(21) (Rk1, Rg6). Rg5 > Rk1 > F4 > Rg6 for AChE-related parameters
Conditions	C. elegans model; lifespan assay, locomotion ability assessment, lipofuscin accumulation quantification, oxidative stress resistance (sod-3, gst-4 reporter strains), AChE activity assay; molecular docking against AChE crystal structure

Why This Matters

Rk1 occupies a defined position in the anti-aging SAR hierarchy: superior to rhamnose-containing derivatives (Rg6, F4) but less potent than Rg5 for AChE-targeted endpoints. This graded SAR profile enables rational compound selection based on the specific molecular target within anti-aging discovery programs.

• [1] Zhang X, et al. Structure-activity relationship of ginsenoside derivatives with different glycosides and double bond position on anti-aging bioactivities. Journal of Ginseng Research. 2025;49(5):553-563. View Source

Rk1 Application Scenarios

Neurodegenerative Disease Models

For in vitro or ex vivo models of excitotoxicity (stroke, Parkinson's disease, Alzheimer's disease) in which NMDA receptor overactivation is the pathogenic trigger, ginsenoside Rk1 is the preferred ginsenoside. Its IC50 of 13.34 μM against NMDAR-mediated Ca2+ influx in hippocampal neurons is the lowest among the five tested ginsenosides (Rg3, Rg5, Rk1, Rg5/Rk1 mixture, protopanaxadiol) [1]. The spermidine-reversible inhibition—50.3% peak-current block without spermidine reduced to 21.0% with spermidine—confirms polyamine-site targeting, a mechanism distinct from the NMDA- and glycine-binding site actions of Rg3 [1]. Researchers seeking an NMDAR inhibitor with a binding site orthogonal to glutamate- and glycine-site antagonists should prioritize Rk1 over Rg3 and Rg5.

Ferroptosis-Targeted Oncology Drug Discovery

Rk1 is the only ginsenoside demonstrated to induce ferroptosis in hepatocellular carcinoma cells through a defined FSP1-dependent pathway, with an IC50 of approximately 20 μM in HepG2 cells [1]. The ferroptotic cell death was pharmacologically validated using Fer-1 and Lip-1 rescue, distinguishing it from caspase-dependent apoptosis. This contrasts with the apoptosis-centric mechanisms of Rg3 [2]. Oncology programs targeting ferroptosis-vulnerable tumors or exploring FSP1 as a therapeutic node should procure Rk1 rather than apoptosis-inducing ginsenosides such as Rg3 or Rh2, which lack validated ferroptosis-inducing activity.

Gastric Cancer Chemosensitization

Rk1 is indicated for preclinical chemosensitization protocols in gastric cancer where the objective is to enhance the efficacy of platinum-based chemotherapeutics (cisplatin, oxaliplatin) through AMPK/mTOR pathway activation [1]. The in vivo tumor-bearing nude mouse model provided direct evidence of synergistic tumor growth inhibition when Rk1 was co-administered with cisplatin or oxaliplatin [1]. No other ginsenoside has published gastric cancer chemosensitization data with identical platinum agents in an in vivo model. Industrial R&D groups developing adjuvant botanical therapeutics for gastric cancer should select Rk1 over Rg3 or Compound K for this specific combination-therapy application.

NF-κB-Driven Inflammation Models

In NF-κB luciferase reporter assays, Rk1 (IC50 = 0.75 μM) falls within 0.14 μM of the most potent dehydrated ginsenosides Rg5 (0.61 μM) and Rz1 (0.63 μM), while exceeding the potency of the widely available ginsenoside Rd (IC50 = 3.47 μM) by 4.6-fold [1]. For cell-based or biochemical screens evaluating NF-κB transcriptional inhibition where Rd-level potency is inadequate but procurement of the most expensive rare ginsenoside (Rg5) is cost-prohibitive, Rk1 offers a quantitatively justified middle-ground option. It also suppresses COX-2 and iNOS mRNA at levels comparable to sulfasalazine, supporting its use in inflammatory disease models where these downstream mediators are endpoints [1].

Application

Selection Property

Validation Focus

Excitotoxicity model studies

Polyamine-site NMDAR inhibition

Ca2+ influx and patch-clamp endpoints

Ferroptosis mechanism research

FSP1-dependent ferroptosis induction

GSH, MDA, iron quantification; inhibitor rescue panel

Platinum-based combination research

AMPK/mTOR pathway modulation

In vivo tumor growth inhibition endpoints

NF-κB signaling studies

NF-κB transcriptional inhibition

COX-2 and iNOS expression endpoints

• [1] Ryoo N, Rahman MA, Hwang H, Ko SK, Nah SY, Kim HC, Rhim H. Ginsenoside Rk1 is a novel inhibitor of NMDA receptors in cultured rat hippocampal neurons. Journal of Ginseng Research. 2020;44(3):490-495. doi:10.1016/j.jgr.2019.04.005 View Source
• [2] Jiang Y, et al. Ginsenoside RK1 Induces Ferroptosis in Hepatocellular Carcinoma Cells through an FSP1-Dependent Pathway. Pharmaceuticals. 2024;17(7):871. doi:10.3390/ph17070871 View Source
• [3] Kim JS, et al. Induction of apoptosis by ginsenoside Rk1 in SK-MEL-2-human melanoma. Archives of Pharmacal Research. 2012;35(4):717-722. doi:10.1007/s12272-012-0416-0 View Source
• [4] Li X, et al. Ginsenoside Rk1 Enhances Chemosensitivity of Gastric Cancer Through Activating the AMPK/mTOR Pathway. Dose-Response. 2025;23(3):15593258251349653. doi:10.1177/15593258251349653 View Source
• [5] Lee SM. Anti-inflammatory Effects of Ginsenosides Rg5, Rz1, and Rk1: Inhibition of TNF-α-induced NF-κB, COX-2, and iNOS transcriptional expression. Phytotherapy Research. 2014;28(12):1893-1896. doi:10.1002/ptr.5203 View Source